![molecular formula C18H17N3O2S2 B2707976 N-(2-methylbenzo[d]thiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034470-73-8](/img/structure/B2707976.png)
N-(2-methylbenzo[d]thiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(2-methylbenzo[d]thiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C18H17N3O2S2 and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications
Structural Characterization and Biological Activities
Structural Characterization and Inhibitory Properties
Nicotinamides, including derivatives like 2-nicotinamido-1,3,4-thiadiazole, have been structurally characterized to understand their biological activities better. These compounds exhibit a range of biological activities, such as antimicrobial and antioxidant properties, due to their structural modification. Detailed structural analysis using techniques like X-ray crystallography and NMR spectroscopy has been crucial in identifying the chemical connectivity that underpins their biological efficacy (Burnett et al., 2015).
Antimicrobial Screening
Nicotinamide derivatives have been evaluated for their antimicrobial activity against various bacteria and fungal species. The synthesis of compounds from nicotinamide and benzothiazole derivatives, followed by their in vitro antimicrobial screening, demonstrates some of these compounds' potential to act comparably to standard drugs (Patel & Shaikh, 2010).
Inhibition of Biological Processes
Nicotinamide N-methyltransferase (NNMT) is a key enzyme involved in the methylation of nicotinamide and related compounds. The identification and structural analysis of small molecule inhibitors of NNMT provide insights into designing lead compounds for treating metabolic and chronic diseases. The structure-activity relationship studies of NNMT inhibitors highlight the importance of certain chemical features for enzyme binding and inhibition (Neelakantan et al., 2017).
Potential Therapeutic Applications
Neuroprotection and Inhibition of Na+/Ca2+ Exchange
A novel Na+/Ca2+ exchange inhibitor, preferentially targeting NCX3, demonstrates significant neuroprotective effects against hypoxia/reoxygenation-induced neuronal cell damage. This specificity and protective efficacy suggest potential applications in developing new neuroprotective drugs (Iwamoto & Kita, 2006).
Antifungal Activity and Inhibition of Succinate Dehydrogenase
Nicotinamide derivatives synthesized as succinate dehydrogenase inhibitors (SDHI) have shown potent antifungal activity against phytopathogenic fungi. This discovery underlines the role of nicotinamide derivatives in developing new fungicides with specific mechanisms of action (Ye et al., 2014).
Properties
IUPAC Name |
N-(2-methyl-1,3-benzothiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
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InChI |
InChI=1S/C18H17N3O2S2/c1-11-20-15-9-12(4-5-16(15)25-11)21-17(22)14-3-2-7-19-18(14)23-13-6-8-24-10-13/h2-5,7,9,13H,6,8,10H2,1H3,(H,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
IDAMLGJJWPVTJA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=C(N=CC=C3)OC4CCSC4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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